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Compound of Interest

Compound Name: 1,2-Cyclopropanedicarboxylic acid

Cat. No.: B072959

Introduction

Cis-1,2-cyclopropanedicarboxylic acid is a valuable building block in organic synthesis,
utilized in the development of pharmaceuticals and novel materials. The cyclopropane ring
introduces conformational rigidity, a feature often exploited in drug design to enhance binding
affinity and metabolic stability. This document outlines a reliable two-step protocol for the
synthesis of cis-1,2-cyclopropanedicarboxylic acid, commencing with the cyclopropanation
of maleic anhydride, followed by hydrolysis of the resulting anhydride intermediate. This
method provides a straightforward route to a key synthetic intermediate for researchers in
medicinal chemistry and materials science.

Overall Reaction Scheme
The synthesis proceeds in two primary stages:

e Cyclopropanation: Maleic anhydride undergoes a reaction with diazomethane, which acts as
a carbene source, to form the intermediate anhydride, 3-oxabicyclo[3.1.0]hexane-2,4-dione.

e Hydrolysis: The intermediate anhydride is subsequently hydrolyzed with water to yield the
final product, cis-1,2-cyclopropanedicarboxylic acid.

Diagram of the Synthetic Pathway
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Caption: Synthetic workflow for cis-1,2-cyclopropanedicarboxylic acid.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of the compounds

involved in this synthesis.
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Starting
Compound Material / Molecular Molar Mass ( Melting Point
Name Intermediate / Formula g/mol ) (°C)
Product
Maleic Anhydride  Starting Material C4H20s3 98.06 52.8
3-
Oxabicyclo[3.1.0] ]
Intermediate CsH403 112.08 55-57
hexane-2,4-
dione
cis-1,2-
Cyclopropanedic  Final Product CsHeOa 130.10 139

arboxylic Acid

Experimental Protocols

Diagram of the Experimental Workflow

 To cite this document: BenchChem. [Application Note: Synthesis of cis-1,2-
Cyclopropanedicarboxylic Acid from Maleic Anhydride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b072959#synthesis-of-cis-1-2-
cyclopropanedicarboxylic-acid-from-maleic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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